![molecular formula C23H26N4O5S3 B2370231 4-(dipropylsulfamoyl)-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide CAS No. 865182-06-5](/img/structure/B2370231.png)
4-(dipropylsulfamoyl)-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
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Description
4-(dipropylsulfamoyl)-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide is a useful research compound. Its molecular formula is C23H26N4O5S3 and its molecular weight is 534.66. The purity is usually 95%.
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Scientific Research Applications
Anticancer Potential
4-(dipropylsulfamoyl)-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide has shown promise in the field of cancer research. Derivatives of indapamide, a related compound, have demonstrated significant proapoptotic activity against melanoma cell lines. One such derivative exhibited anticancer activity with IC50 values of 85–95 µM against melanoma cancer cell line MDA–MB435. Additionally, this compound was investigated as an inhibitor of several human carbonic anhydrase isoforms, with IC50 values ranging from 0.72 to 1.60 µM (Ö. Yılmaz et al., 2015).
Inhibition of Carbonic Anhydrase Isoforms
Several studies have focused on the inhibition of carbonic anhydrase (CA) isoenzymes by compounds structurally related to this compound. These compounds exhibited nanomolar half-maximal inhibitory concentrations against various CA isoenzymes, demonstrating their potential as therapeutic agents for conditions where CA activity is implicated (C. Supuran et al., 2013).
Antimicrobial Activity
Derivatives of this compound have been synthesized and tested for antimicrobial activities. Fluoro-substituted sulphonamide benzothiazoles, for example, have shown promising results in antimicrobial screening, indicating their potential use as biodynamic agents (V. Jagtap et al., 2010).
Electrophysiological Activity in Cardiac Applications
N-substituted imidazolylbenzamides, structurally related to this compound, have been synthesized and evaluated for cardiac electrophysiological activity. These compounds exhibited properties comparable to sematilide, a selective class III agent, suggesting their potential in treating cardiac arrhythmias (T. K. Morgan et al., 1990).
properties
IUPAC Name |
4-(dipropylsulfamoyl)-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O5S3/c1-4-13-26(14-5-2)35(31,32)18-9-7-17(8-10-18)22(28)25-23-27(15-6-3)20-12-11-19(34(24,29)30)16-21(20)33-23/h3,7-12,16H,4-5,13-15H2,1-2H3,(H2,24,29,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIQHRHKARGBFJY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC#C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O5S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
534.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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